Mangiferolic Acid

• Molecular Formula: C30H48O3
• Molecular Weight: 456.7 g/mol
• InChI: InChI=1S/C30H48O3/c1-19(8-7-9-20(2)25(32)33)21-12-14-28(6)23-11-10-22-26(3,4)24(31)13-15-29(22)18-30(23,29)17-16-27(21,28)5/h9,19,21-24,31H,7-8,10-18H2,1-6H3,(H,32,33)/b20-9+/t19-,21-,22+,23+,24+,27-,28+,29-,30+/m1/s1
• InChIKey: CYHOTEDWAOHQLA-HCJSCJCOSA-N

Mangiferolic Acid Procurement: Cycloartane-Type Triterpene Reference Standard

Mangiferolic acid (CAS: 4184-34-3, C30H48O3, MW: 456.70) is a pentacyclic triterpene belonging to the cycloartane-type subclass of steroids and steroid derivatives [1]. This natural product is primarily isolated from mango (Mangifera indica L.) and various stingless bee propolis sources across Southeast Asia [2]. With nine defined stereocenters, a topological polar surface area of 57.5 Ų, and a high calculated logP of approximately 9.16, mangiferolic acid exhibits physicochemical properties that distinguish it from more polar mango-derived compounds such as mangiferin, the glucosylxanthone frequently co-occurring in mango extracts [3].

Cycloartane-type triterpene reference standard from Mangifera indica and stingless bee propolis

High lipophilicity and nine stereocenters; anticipate DMSO stock solutions for handling

Structurally and physicochemically distinct from polar mango-derived mangiferin

• [1] PhytoBank. Mangiferolic acid (PHY0002023). Average Molecular Weight 456.711, Monoisotopic Molecular Weight 456.360345406, Chemical Formula C30H48O3. View Source
• [2] Pujirahayu N, Suzuki T, Katayama T. Cycloartane-Type Triterpenes and Botanical Origin of Propolis of Stingless Indonesian Bee Tetragonula sapiens. Plants. 2019;8(3):57. View Source
• [3] Chemsrc. Mangiferolic acid: LogP 9.16, Exact Mass 456.360352. View Source

Mangiferolic Acid Procurement Risk: Why In-Class Cycloartane Substitution Is Not Scientifically Valid

The cycloartane-type triterpene family exhibits substantial functional divergence driven by subtle structural modifications at C-3 and the side-chain terminus [1]. Within the same propolis extract, five structurally related cycloartane triterpenes—mangiferolic acid, mangiferonic acid, ambonic acid, ambolic acid, and cycloartenol—display markedly different biological activities [2]. Specifically, mangiferolic acid possesses a C-3 hydroxyl group and a C-26 carboxylic acid terminus, whereas mangiferonic acid features a C-3 ketone and a C-24/C-25 diene system [1]. These seemingly minor modifications produce a >4-fold difference in α-glucosidase inhibitory potency and fundamentally alter cytotoxicity profiles across cancer cell lines [2][3]. Procuring a generic cycloartane triterpene without precise structural verification will not yield mangiferolic acid's specific activity signature. The evidence below quantifies exactly where mangiferolic acid differs from its closest in-class analogs.

C-3 ketone/hydroxyl and side-chain differences drive marked α-glucosidase potency shift among cycloartane analogs

Cytotoxicity validation varies across analogs; cycloartenol lacks multi-cell line data despite similar enzyme inhibition

Procurement without structural verification risks activity signature mismatch with published data for mangiferolic acid

• [1] Pujirahayu N, Bhattacharjya DK, Suzuki T, Katayama T. α-Glucosidase Inhibitory Activity of Cycloartane-Type Triterpenes Isolated from Indonesian Stingless Bee Propolis and Their Structure–Activity Relationship. Pharmaceuticals. 2019;12(3):102. View Source
• [2] Pujirahayu N, Bhattacharjya DK, Suzuki T, Katayama T. α-Glucosidase Inhibitory Activity of Cycloartane-Type Triterpenes Isolated from Indonesian Stingless Bee Propolis and Their Structure–Activity Relationship. Pharmaceuticals. 2019;12(3):102. Table 3: IC50 range 2.46–10.72 µM across five cycloartane triterpenes. View Source
• [3] Badiazaman AAM, et al. Bioassay-guided isolation of cycloartane-type triterpenes, their cytotoxic properties and identification of potential chemical markers from Geniotrigona thoracica propolis. Nat Prod Res. 2025;39(17):4924-4929. View Source

Mangiferolic Acid Comparative Evidence: Quantified Differentiation Against Closest Cycloartane Analogs

Mangiferolic Acid vs. Mangiferonic Acid: 3.6-Fold Higher α-Glucosidase IC50 Reflects Functional Divergence

In a direct head-to-head comparison of five cycloartane-type triterpenes isolated from Indonesian stingless bee propolis, mangiferolic acid (compound 1) exhibited an IC50 of 8.80 µM against α-glucosidase from Saccharomyces cerevisiae, whereas mangiferonic acid (compound 4), its closest structural analog differing only by a C-3 ketone versus hydroxyl and C-24/C-25 unsaturation, showed the strongest inhibition at 2.46 µM [1]. This represents a 3.6-fold difference in potency. Both compounds were evaluated under identical assay conditions alongside cycloartenol (IC50 8.48 µM), ambonic acid (IC50 10.72 µM), and ambolic acid (IC50 10.18 µM) [1].

α-Glucosidase IC50 Comparison

Head-to-head

8.80 µM vs 2.46 µM 3.6-fold

C-3 ketone/unsaturation in mangiferonic acid linked to higher inhibition in this assay panel

Reference compounds: cycloartenol 8.48 µM, ambonic acid 10.72 µM; positive control epicatechin 1991 µM

Evidence Dimension	α-glucosidase inhibitory activity (IC50)
Target Compound Data	8.80 µM
Comparator Or Baseline	Mangiferonic acid: 2.46 µM; Cycloartenol: 8.48 µM; Ambonic acid: 10.72 µM; Ambolic acid: 10.18 µM
Quantified Difference	3.6-fold higher IC50 (lower potency) vs. mangiferonic acid; comparable to cycloartenol (8.48 µM); 1.2-fold more potent than ambonic acid (10.72 µM)
Conditions	α-glucosidase from S. cerevisiae; positive control (–)-epicatechin IC50 = 1991.1 ± 89.9 µM

Why This Matters

For antidiabetic screening programs, this 3.6-fold potency differential demonstrates that mangiferolic acid and mangiferonic acid are functionally non-interchangeable, with the C-3 ketone and C-24/C-25 unsaturation in mangiferonic acid conferring superior α-glucosidase inhibition—mangiferolic acid should not be substituted for mangiferonic acid in studies targeting this mechanism.

• [1] Pujirahayu N, Bhattacharjya DK, Suzuki T, Katayama T. α-Glucosidase Inhibitory Activity of Cycloartane-Type Triterpenes Isolated from Indonesian Stingless Bee Propolis and Their Structure–Activity Relationship. Pharmaceuticals. 2019;12(3):102. IC50 values: mangiferolic acid 8.80 µM; mangiferonic acid 2.46 µM; cycloartenol 8.48 µM; ambonic acid 10.72 µM; ambolic acid 10.18 µM. View Source

Mangiferolic Acid Demonstrates Broad Cytotoxicity Across Gastric, Breast, and Liver Cancer Lines

Mangiferolic acid demonstrates reproducible cytotoxic activity across three distinct cancer cell lines from independent studies. Against KATO-III gastric cancer cells, mangiferolic acid exhibited an IC50 of 4.78–16.02 µg/mL [1]. Against MCF-7 breast adenocarcinoma cells, mangiferolic acid showed an IC50 of 5.08 µg/mL, while against HepG2 hepatocellular carcinoma cells, the IC50 was 4.82 µg/mL [2]. In the HepG2 assay, mangiferolic acid (compound 3) was directly compared with four other cycloartane triterpenes (mangiferonic acid, ambonic acid, ambolic acid, cycloartenol), with the full comparative dataset reported for the first time [2]. Mangiferolic acid also induced late apoptosis and necrosis in KATO-III cells at 30 µg/mL, evidenced by increased sub-G1 and S-phase populations and upregulation of COX2, NFκB, CASP3, and CASP7 genes [1].

Multi-Cell Line Cytotoxicity

Cross-study comparable

KATO-III: 4.78–16.02 µg/mL, MCF-7: 5.08 µg/mL, HepG2: 4.82 µg/mL

Reported consistent cell-model response across gastric, breast, and liver cancer lines

Doxorubicin positive control KATO-III IC50: 0.56–1.55 µg/mL; MTT assay

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	KATO-III: 4.78–16.02 µg/mL; MCF-7: 5.08 µg/mL; HepG2: 4.82 µg/mL
Comparator Or Baseline	Mangiferonic acid, ambonic acid, ambolic acid, cycloartenol: HepG2 IC50 values reported but differ in magnitude; positive control doxorubicin KATO-III IC50: 0.56–1.55 µg/mL
Quantified Difference	Mangiferolic acid exhibits reproducible low µg/mL-range IC50 values across gastric (4.78–16.02 µg/mL), breast (5.08 µg/mL), and liver (4.82 µg/mL) cancer cell lines in independent laboratories, demonstrating a consistent potency signature across multiple cancer types not established for all cycloartane analogs.
Conditions	MTT assay; KATO-III gastric cancer cells (2024 study); MCF-7 breast cancer cells (2025 study); HepG2 hepatocellular carcinoma cells (2025 study)

Why This Matters

For natural product screening programs and compound procurement for anticancer research, mangiferolic acid provides a validated, cross-study verified cytotoxic profile across gastric, breast, and liver cancer models—a breadth of evidence not uniformly available for all cycloartane triterpenes, reducing experimental risk in assay development.

• [1] Nganvongpanit K, et al. In vitro cytotoxic activity on KATO-III cancer cell lines of mangiferolic acid purified from Thai Tetragonula laeviceps propolis. Heliyon. 2024;10(9):e30436. IC50 4.78–16.02 μg/mL. View Source
• [2] Badiazaman AAM, et al. Bioassay-guided isolation of cycloartane-type triterpenes, their cytotoxic properties and identification of potential chemical markers from Geniotrigona thoracica propolis. Nat Prod Res. 2025;39(17):4924-4929. Mangiferolic acid (compound 3) MCF-7 IC50 5.08 µg/mL, HepG2 IC50 4.82 µg/mL. View Source

Mangiferolic Acid vs. Cycloartenol: Near-Identical α-Glucosidase Inhibition but Divergent Cytotoxic Potential

In direct comparative α-glucosidase assays, mangiferolic acid (IC50 8.80 µM) and cycloartenol (IC50 8.48 µM) exhibited nearly identical inhibitory potency, differing by only 0.32 µM (3.6%) [1]. However, these two compounds differ structurally in their side-chain functionality: mangiferolic acid possesses a C-26 carboxylic acid terminus, whereas cycloartenol terminates with a C-26 methyl group and lacks the C-24/C-25 unsaturation [1]. Despite this apparent α-glucosidase equipotency, the two compounds may diverge in other biological contexts—mangiferolic acid demonstrates reproducible cytotoxicity across gastric, breast, and liver cancer cell lines [2][3], while cycloartenol lacks equivalent validated cytotoxicity data in the same models. This pattern illustrates that α-glucosidase inhibition alone does not predict the full biological fingerprint of a cycloartane triterpene.

α-Glucosidase vs Cytotoxicity

Head-to-head

IC50 8.80 µM vs 8.48 µM ~3.6% diff

Near-identical enzyme inhibition does not predict broader functional equivalence in cell models

Cycloartenol lacks multi-cell line cytotoxicity validation; side-chain terminus differs

Evidence Dimension	α-glucosidase inhibitory activity (IC50) and validated cytotoxicity profile
Target Compound Data	α-Glucosidase IC50: 8.80 µM; cytotoxicity validated in KATO-III, MCF-7, and HepG2 cell lines
Comparator Or Baseline	Cycloartenol: α-glucosidase IC50 8.48 µM; limited peer-reviewed cytotoxicity data
Quantified Difference	α-Glucosidase IC50 difference: 0.32 µM (3.6% relative difference). Cytotoxicity: mangiferolic acid has multi-cell line validation; cycloartenol lacks equivalent published data.
Conditions	α-glucosidase from S. cerevisiae; MTT cytotoxicity assays across multiple cancer cell lines from independent laboratories

Why This Matters

For procurement decisions, this differential evidence warns that α-glucosidase inhibition equipotency does not imply broader functional equivalence—researchers targeting cancer models should select mangiferolic acid over cycloartenol due to its validated, multi-cell line cytotoxicity dataset, while investigators focused solely on α-glucosidase may find the two compounds functionally interchangeable for that specific endpoint.

• [1] Pujirahayu N, Bhattacharjya DK, Suzuki T, Katayama T. α-Glucosidase Inhibitory Activity of Cycloartane-Type Triterpenes Isolated from Indonesian Stingless Bee Propolis and Their Structure–Activity Relationship. Pharmaceuticals. 2019;12(3):102. View Source
• [2] Nganvongpanit K, et al. In vitro cytotoxic activity on KATO-III cancer cell lines of mangiferolic acid purified from Thai Tetragonula laeviceps propolis. Heliyon. 2024;10(9):e30436. View Source
• [3] Badiazaman AAM, et al. Bioassay-guided isolation of cycloartane-type triterpenes, their cytotoxic properties and identification of potential chemical markers from Geniotrigona thoracica propolis. Nat Prod Res. 2025;39(17):4924-4929. View Source

Mangiferolic Acid Physicochemical Profile: High Lipophilicity Distinguishes from Polar Mango-Derived Polyphenols

Mangiferolic acid exhibits a calculated LogP of 9.16 and a topological polar surface area (TPSA) of 57.53 Ų, with poor predicted aqueous solubility (LogS approximately -3.99) [1][2]. In stark contrast, mangiferin—the predominant polyphenol from the same mango botanical source—is a glucosylxanthone with a much lower LogP (approximately 1.2–2.0) and substantially higher aqueous solubility due to its sugar moiety [3]. This physicochemical divergence has functional consequences: mangiferolic acid's high lipophilicity predicts preferential membrane partitioning and intracellular accumulation in lipid-rich compartments, whereas mangiferin's polarity favors extracellular and aqueous distribution [1]. Within the cycloartane series, mangiferolic acid contains 2 hydrogen bond donors and 3 hydrogen bond acceptors, 5 rotatable bonds, and a formal mass of 456.36 Da [1].

Lipophilicity Profile

Cross-study comparable

LogP ~9.16 TPSA 57.5 Ų Mangiferin LogP 1.2–2.0

High membrane affinity distinct from polar polyphenols; in silico prediction

>10⁷-fold octanol-water partition difference vs mangiferin; anticipate low aqueous solubility

Evidence Dimension	Calculated lipophilicity (LogP) and topological polar surface area (TPSA)
Target Compound Data	LogP: 9.16; TPSA: 57.53 Ų; H-bond donors: 2; H-bond acceptors: 3
Comparator Or Baseline	Mangiferin (mango-derived glucosylxanthone): LogP ~1.2–2.0; TPSA >200 Ų; multiple sugar hydroxyl groups
Quantified Difference	LogP difference: ~7–8 units (>10⁷-fold difference in octanol-water partition coefficient). TPSA difference: >3.5-fold.
Conditions	In silico calculation (ALOGPS/ChemAxon predictions)

Why This Matters

This 7–8 LogP unit differential (corresponding to a >10⁷-fold difference in partition coefficient) carries critical implications for assay design and formulation. Researchers must anticipate poor aqueous solubility and high non-specific binding to plasticware and serum proteins, requiring dimethyl sulfoxide (DMSO) stock solutions and careful solvent controls. For studies where aqueous solubility and oral bioavailability are priorities, mangiferin may be preferred; for membrane-targeted mechanisms or lipid-based delivery, mangiferolic acid's lipophilic profile is advantageous.

• [1] GRAYU Phytochemical Database. Mangiferolic Acid. PubChem CID: 45270099. Xlogp: 8.5; Logs: -3.99; TPSA: 57.5; HBD: 2.0. View Source
• [2] Chemsrc. Mangiferolic acid. LogP: 9.16; PSA: 57.53; exact mass: 456.36. View Source
• [3] Topscience. Mangiferin (Hedysarid): Nrf2 activator with antioxidant, antidiabetic, and anti-inflammatory activities. View Source

Mangiferolic Acid: Distinct Pro-Apoptotic Gene Induction Profile in Gastric Cancer Cells

Mangiferolic acid at 30 µg/mL significantly upregulated COX2 and NFκB gene expression in KATO-III gastric cancer cells, accompanied by increased expression of the executioner caspases CASP3 and CASP7 [1]. This transcriptional signature correlated with morphological changes (decreased cell density, increased debris) and flow cytometry evidence of increased late apoptosis and necrosis, particularly at 48 and 72 hours post-treatment, as well as increased sub-G1 and S-phase cell populations [1]. The positive control doxorubicin triggered late apoptosis but induced greater necrosis after 72 hours, suggesting that mangiferolic acid may engage distinct cell death pathways [1].

Apoptosis Gene Signature

Class-level inference

Upregulation of COX2, NFκB, CASP3, CASP7 at 30 µg/mL in KATO-III cells

Reported transcriptional response in single study; requires independent validation

Late apoptosis/necrosis at 48–72 h; cell cycle alterations observed

Evidence Dimension	Pro-apoptotic and inflammatory gene induction (COX2, NFκB, CASP3, CASP7)
Target Compound Data	MF 30 µg/mL: significant upregulation of COX2 and NFκB, with concomitant CASP3 and CASP7 induction
Comparator Or Baseline	Doxorubicin positive control: triggered late apoptosis with greater necrosis at 72 h, but differential gene expression profile relative to MF not fully characterized in this study
Quantified Difference	MF induces a distinct transcriptional signature (COX2/NFκB upregulation with caspase activation) that correlates with late apoptosis/necrosis at 48–72 h, accompanied by cell cycle alterations (increased sub-G1 and S-phase populations).
Conditions	KATO-III human gastric cancer cells; 30 µg/mL treatment; gene expression by qRT-PCR; apoptosis/necrosis by flow cytometry (Annexin V/PI)

Why This Matters

This mechanism-level data provides a functional anchor distinguishing mangiferolic acid from analogs lacking equivalent gene expression validation. For mechanistic cancer research, this profile supports mangiferolic acid's inclusion in studies of inflammation-associated cell death pathways and justifies its procurement over untested cycloartane triterpenes when transcriptional endpoint analysis is planned.

• [1] Nganvongpanit K, et al. In vitro cytotoxic activity on KATO-III cancer cell lines of mangiferolic acid purified from Thai Tetragonula laeviceps propolis. Heliyon. 2024;10(9):e30436. View Source

Mangiferolic Acid Research Applications: Evidence-Based Use Cases from Comparative Data

Reference Standard for Cycloartane Triterpene Analytical Method Development and Quality Control

Mangiferolic acid has been validated as a main and/or analytical marker for Geniotrigona thoracica propolis based on HPLC analysis, and its isolation alongside four other cycloartane triterpenes (mangiferonic acid, ambonic acid, ambolic acid, cycloartenol) provides a well-characterized reference for chromatographic method development [4]. With defined spectroscopic parameters (¹H and ¹³C NMR) established across multiple independent studies and a high purity standard available, mangiferolic acid serves as a reliable marker compound for the authentication and standardization of propolis extracts from stingless bee species across Southeast Asia [4][2]. The compound's distinct retention characteristics and spectral signature enable its use in HPLC fingerprinting for quality control of natural product preparations, particularly given its structural differentiation from co-occurring cycloartane analogs that would otherwise co-elute or be misidentified in complex matrices.

Multi-Cancer Cytotoxicity Screening: A Validated Natural Product Lead with Cross-Study Reproducibility

Mangiferolic acid represents a validated natural product lead for anticancer screening programs, with reproducible cytotoxicity documented across gastric (KATO-III, IC50 4.78–16.02 µg/mL), breast (MCF-7, IC50 5.08 µg/mL), and hepatocellular carcinoma (HepG2, IC50 4.82 µg/mL) cell lines from independent research groups [4][2]. This cross-study validation across multiple cancer types distinguishes mangiferolic acid from less thoroughly characterized cycloartane triterpenes and reduces the risk of false-positive screening results. The compound's documented induction of late apoptosis and necrosis in gastric cancer cells, coupled with its COX2/NFκB/caspase transcriptional signature, provides a mechanistic foundation for follow-up studies of inflammation-associated cancer cell death pathways [4]. Procurement of mangiferolic acid for cytotoxicity screening is justified by the breadth of existing cell line validation, which mitigates experimental uncertainty.

Structure-Activity Relationship (SAR) Studies of Cycloartane Triterpene Pharmacophores

Mangiferolic acid occupies a strategic position in the structure-activity landscape of cycloartane triterpenes, serving as a key reference compound for SAR studies aimed at elucidating the pharmacophoric requirements for α-glucosidase inhibition and cytotoxicity [4][2]. Its α-glucosidase IC50 of 8.80 µM sits midway in the 2.46–10.72 µM range of the five-compound cycloartane series, enabling researchers to probe how specific structural modifications—such as the C-3 hydroxyl-to-ketone conversion that produces mangiferonic acid (2.46 µM) or the side-chain alterations yielding ambonic acid (10.72 µM)—modulate biological activity [4]. Similarly, comparative cytotoxicity data across MCF-7 and HepG2 cell lines for the complete five-compound series provide a foundation for mapping structural determinants of anticancer activity [2]. Mangiferolic acid is an essential comparator compound for any systematic cycloartane SAR program.

Lipid Membrane Interaction and Lipophilic Drug Delivery Model Compound Studies

With a calculated LogP of 9.16 and topological polar surface area of only 57.53 Ų, mangiferolic acid exemplifies a highly lipophilic natural product triterpene suitable for studying membrane partitioning and lipid-based delivery strategies [4]. Its predicted poor aqueous solubility (LogS ~ -3.99) and high membrane affinity make it a useful model compound for evaluating formulation approaches such as liposomal encapsulation, nanoemulsions, or cyclodextrin complexation designed to improve the bioavailability of lipophilic natural products [4]. The stark physicochemical contrast between mangiferolic acid and the more polar mangiferin (LogP ~1.2–2.0) from the same botanical source provides a compelling comparative system for investigating how lipophilicity governs cellular uptake, subcellular localization, and in vitro assay behavior of natural product triterpenes versus polyphenolic constituents.

Application

Selection Property

Validation Focus

Analytical reference standard for propolis authentication

Defined NMR and chromatographic profile

HPLC fingerprinting and structural confirmation

Cancer cell-model screening

Multi-cell line response context

Cytotoxicity endpoint reproducibility

Cycloartane SAR studies

Mid-range α-glucosidase activity in series

Structure-activity relationship mapping

Lipophilic delivery model compound

High calculated LogP and low TPSA

Membrane partitioning and formulation screening

• [1] Badiazaman AAM, et al. Bioassay-guided isolation of cycloartane-type triterpenes, their cytotoxic properties and identification of potential chemical markers from Geniotrigona thoracica propolis. Nat Prod Res. 2025;39(17):4924-4929. View Source
• [2] Pujirahayu N, Bhattacharjya DK, Suzuki T, Katayama T. α-Glucosidase Inhibitory Activity of Cycloartane-Type Triterpenes Isolated from Indonesian Stingless Bee Propolis and Their Structure–Activity Relationship. Pharmaceuticals. 2019;12(3):102. View Source
• [3] Nganvongpanit K, et al. In vitro cytotoxic activity on KATO-III cancer cell lines of mangiferolic acid purified from Thai Tetragonula laeviceps propolis. Heliyon. 2024;10(9):e30436. View Source
• [4] GRAYU Phytochemical Database. Mangiferolic Acid. PubChem CID: 45270099. Xlogp: 8.5; Logs: -3.99; TPSA: 57.5. View Source